(2-ethoxy-5-{[ethyl({1-[2-(3-fluorophenyl)ethyl]-3-piperidinyl}methyl)amino]methyl}phenyl)methanol

• IUPAC Name: [2-ethoxy-5-[[ethyl-[[1-[2-(3-fluorophenyl)ethyl]piperidin-3-yl]methyl]amino]methyl]phenyl]methanol
• InChI: InChI=1S/C26H37FN2O2/c1-3-28(17-22-10-11-26(31-4-2)24(15-22)20-30)18-23-8-6-13-29(19-23)14-12-21-7-5-9-25(27)16-21/h5,7,9-11,15-16,23,30H,3-4,6,8,12-14,17-20H2,1-2H3
• InChI Key: BIHWMLFAVTXFRB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1CCCN(C1)CCC2=CC(=CC=C2)F)CC3=CC(=C(C=C3)OCC)CO
• Molecular Formula: C26H37FN2O2
• Molecular Weight: 428.6 g/mol

Description

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired product. The choice of reactions depends on the structure of the starting materials and the product. The synthesis is usually optimized to improve yield, reduce cost, and minimize environmental impact.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various spectroscopic techniques, such as NMR, IR, and mass spectrometry. These techniques can provide information about the connectivity of atoms, the presence of functional groups, and the stereochemistry of the molecule.

Chemical Reactions Analysis

The reactivity of a compound is determined by its structure. Functional groups, such as ethers, amines, and alcohols, can undergo specific reactions. Understanding these reactions is key to predicting the behavior of the compound under different conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility in various solvents, and stability under different conditions. These properties can be predicted based on the compound’s structure and confirmed by experiments.

Mechanism of Action

The mechanism of action is particularly relevant for biologically active compounds. It describes how the compound interacts with biological targets, such as proteins or DNA.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and biological activity. Material safety data sheets (MSDS) provide information on handling, storage, and disposal of the compound.

Future Directions

Future research on a compound could involve improving its synthesis, studying its reactivity, developing new applications, or investigating its biological activity.